Cas no 2151977-19-2 (benzyl N-3-(dimethylamino)-2-hydroxypropylcarbamate)

• Product Name: benzyl N-3-(dimethylamino)-2-hydroxypropylcarbamate
• CAS No: 2151977-19-2
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 5565774
• PubChem ID: 165595649
• Update Time: 2025-11-02

benzyl N-3-(dimethylamino)-2-hydroxypropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2151977-19-2
• EN300-1592428
• benzyl N-[3-(dimethylamino)-2-hydroxypropyl]carbamate
• benzyl N-3-(dimethylamino)-2-hydroxypropylcarbamate

• Inchi： 1S/C13H20N2O3/c1-15(2)9-12(16)8-14-13(17)18-10-11-6-4-3-5-7-11/h3-7,12,16H,8-10H2,1-2H3,(H,14,17)
• InChI Key： GRHHDGDNCQASSZ-UHFFFAOYSA-N
• SMILES： OC(CNC(=O)OCC1C=CC=CC=1)CN(C)C

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.8Ų

Additional information on benzyl N-3-(dimethylamino)-2-hydroxypropylcarbamate

Recent Advances in the Study of Benzyl N-3-(dimethylamino)-2-hydroxypropylcarbamate (CAS: 2151977-19-2): A Comprehensive Research Brief

Benzyl N-3-(dimethylamino)-2-hydroxypropylcarbamate (CAS: 2151977-19-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

The compound has garnered attention due to its unique structural features, which include a carbamate group and a dimethylamino-hydroxypropyl moiety. These functional groups make it a versatile building block for the design of novel therapeutic agents. Recent publications have highlighted its role in the synthesis of protease inhibitors and other enzyme-targeting drugs, suggesting its potential in treating various diseases, including viral infections and cancer.

One of the key advancements in the study of benzyl N-3-(dimethylamino)-2-hydroxypropylcarbamate is the development of more efficient synthetic routes. Researchers have reported improved yields and reduced reaction times using novel catalysts and optimized reaction conditions. These advancements are critical for scaling up production and ensuring the compound's availability for further pharmacological testing.

In addition to its synthetic utility, recent in vitro studies have investigated the compound's biological activity. Preliminary results indicate that it exhibits moderate inhibitory effects on certain enzymes, such as serine proteases, which are implicated in various pathological processes. However, further studies are needed to elucidate its mechanism of action and evaluate its therapeutic potential in vivo.

Despite these promising findings, challenges remain in the development of benzyl N-3-(dimethylamino)-2-hydroxypropylcarbamate as a drug candidate. Issues such as stability, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, benzyl N-3-(dimethylamino)-2-hydroxypropylcarbamate (CAS: 2151977-19-2) represents a promising area of research in chemical biology and drug development. Its structural versatility and biological activity make it a valuable candidate for further investigation. Continued research efforts will be crucial to fully understand its potential and pave the way for its use in therapeutic interventions.